Cas no 1361467-48-2 (Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1361467-48-2
• MF: C₁₂H₁₃F₅N₂O₂
• MW: 312.235840559006
• CID: 4932378
• Update Time: 2025-05-23

Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C12H13F5N2O2/c1-2-21-9(20)4-7-10(12(15,16)17)6(5-18)3-8(19-7)11(13)14/h3,11H,2,4-5,18H2,1H3
• InChI Key： ZHJPZXVUJRLHCT-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OCC)=NC(C(F)F)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 351
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate

Comprehensive Overview of Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1361467-48-2)

Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1361467-48-2) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring an aminomethyl side chain, enhances its reactivity and versatility in synthetic chemistry.

The growing interest in fluorinated compounds stems from their ability to improve metabolic stability and bioavailability in drug candidates. Researchers are increasingly exploring Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate as a building block for novel therapeutics, particularly in oncology and neurology. Its CAS No. 1361467-48-2 is frequently cited in patents and scientific literature, underscoring its industrial relevance.

In agrochemical applications, this compound's pyridine core and fluorine substitutions contribute to its efficacy as a potential pesticide or herbicide intermediate. The difluoromethyl group, in particular, is known to enhance binding affinity to biological targets, making it a valuable moiety in crop protection research. Recent studies highlight its role in developing environmentally sustainable solutions, aligning with global trends toward green chemistry.

Synthetic routes to Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate often involve multi-step processes, including palladium-catalyzed cross-coupling and nucleophilic substitution reactions. Optimizing these methods for scalability remains a focus for industrial chemists, as demand for high-purity fluorinated intermediates rises. Analytical techniques such as NMR and LC-MS are critical for quality control, ensuring compliance with regulatory standards.

From an environmental perspective, the biodegradability and ecotoxicity of fluorinated pyridines are active areas of investigation. Regulatory bodies emphasize the need for thorough safety assessments, driving innovation in benign-by-design synthetic approaches. This aligns with the broader shift toward sustainable chemical manufacturing, a topic dominating academic and industrial discourse.

In summary, Ethyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1361467-48-2) represents a cutting-edge intersection of medicinal chemistry and materials science. Its structural features and applications resonate with contemporary research priorities, including precision medicine and agrochemical innovation. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing complex challenges across multiple scientific disciplines.